Cas no 31181-04-1 (Hydrazinecarbothioamide,2-[[5-(trifluoromethyl)-1-isoquinolinyl]methylene]-)

• Product name: Hydrazinecarbothioamide,2-[[5-(trifluoromethyl)-1-isoquinolinyl]methylene]-
• CAS No: 31181-04-1
• MF: C₁₂H₉F₃N₄S
• MW: 298.286870718002
• CID: 309199
• PubChem ID: 3606315

Hydrazinecarbothioamide,2-[[5-(trifluoromethyl)-1-isoquinolinyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[[5-(trifluoromethyl)-1-isoquinolinyl]methylene]-
• Hydrazinecarbothioamide, 2-[[5-(trifluoromethyl)-1-isoquinolinyl]methylene]-
• 31181-04-1
• DTXSID80953262
• 2-{[5-(Trifluoromethyl)isoquinolin-1-yl]methylidene}hydrazine-1-carboximidothioic acid
• MLS003106943
• CHEMBL1899001
• SMR001821827

• Inchi： InChI=1S/C12H9F3N4S/c13-12(14,15)9-3-1-2-8-7(9)4-5-17-10(8)6-18-19-11(16)20/h1-6H,(H3,16,19,20)/b18-6+
• InChI Key： LVZDIKXEFVVOAF-NGYBGAFCSA-N
• SMILES： FC(F)(F)C1C=CC=C2C=1C=CN=C2/C=N/NC(=S)N

Computed Properties

• Exact Mass: 298.05017
• Monoisotopic Mass: 298.05000196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• PSA: 63.3
• LogP: 3.51190